Cas no 77821-42-2 (Propanoic acid, 3-(phenylsulfonyl)-, 4-methoxyphenyl ester)

Propanoic acid, 3-(phenylsulfonyl)-, 4-methoxyphenyl ester structure
77821-42-2 structure
Product Name:Propanoic acid, 3-(phenylsulfonyl)-, 4-methoxyphenyl ester
CAS No:77821-42-2
MF:C16H16O5S
MW:320.360243797302
CID:1789451
PubChem ID:86005734
Update Time:2025-04-21

Propanoic acid, 3-(phenylsulfonyl)-, 4-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-(phenylsulfonyl)-, 4-methoxyphenyl ester
    • 77821-42-2
    • DTXSID901259647
    • 4-Methoxyphenyl 3-(phenylsulfonyl)propanoate
    • Inchi: 1S/C16H16O5S/c1-20-13-7-9-14(10-8-13)21-16(17)11-12-22(18,19)15-5-3-2-4-6-15/h2-10H,11-12H2,1H3
    • InChI Key: LVMDBGCJNHKOQV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CCC(=O)OC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

  • Exact Mass: 320.07188
  • Monoisotopic Mass: 320.07184478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • PSA: 69.67

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